Cas no 1111116-08-5 (5-(3-chlorophenyl)-1H-pyridin-2-one)

• Product Name: 5-(3-chlorophenyl)-1H-pyridin-2-one
• CAS No: 1111116-08-5
• MF: C₁₁H₈ClNO
• MW: 205.640321731567
• CID: 2606856
• PubChem ID: 20300134
• Update Time: 2025-11-02

5-(3-chlorophenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-chlorophenyl)-1H-pyridin-2-one
• DTXSID50604835
• SCHEMBL11165638
• 5-(3-Chlorophenyl)pyridin-2-ol
• AKOS015943640
• 5-(3-Chlorophenyl)pyridin-2(1H)-one
• 1111116-08-5

• Inchi： 1S/C11H8ClNO/c12-10-3-1-2-8(6-10)9-4-5-11(14)13-7-9/h1-7H,(H,13,14)
• InChI Key： VYHOALLCRGAOOJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC(NC=1)=O

Computed Properties

• Exact Mass: 205.0294416Da
• Monoisotopic Mass: 205.0294416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-(3-chlorophenyl)-1H-pyridin-2-one

5-(3-Chlorophenyl)-1H-Pyridin-2-One (CAS 1111116-08-5): A Versatile Heterocyclic Compound in Modern Chemistry

5-(3-Chlorophenyl)-1H-pyridin-2-one (CAS 1111116-08-5) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This chlorophenyl-substituted pyridinone derivative exhibits remarkable chemical properties that make it valuable for diverse applications. The compound's molecular structure combines a pyridin-2-one core with a 3-chlorophenyl substituent at the 5-position, creating interesting electronic and steric effects that influence its reactivity.

Recent studies highlight the growing importance of 5-(3-chlorophenyl)-1H-pyridin-2-one in drug discovery programs. Its structural features resemble several bioactive molecules, making it a promising scaffold for developing new therapeutic agents. Researchers particularly value its potential as a building block for kinase inhibitors and enzyme modulators, addressing current medical challenges in areas like inflammation and metabolic disorders. The compound's hydrogen-bonding capacity and aromatic stacking properties contribute to its biological activity profile.

The synthesis of CAS 1111116-08-5 typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity. Modern synthetic approaches emphasize atom-economical methods and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Analytical characterization of this compound requires advanced techniques like HPLC-MS and NMR spectroscopy to confirm its structural integrity and purity.

Beyond pharmaceutical applications, 5-(3-chlorophenyl)-1H-pyridin-2-one shows promise in materials science. Its conjugated π-system and ability to form coordination complexes make it interesting for developing organic electronic materials and metal-organic frameworks (MOFs). These applications align with current research trends in energy storage and molecular sensing technologies, addressing global needs for sustainable energy solutions.

The commercial availability of 5-(3-chlorophenyl)-1H-pyridin-2-one has expanded in recent years, with several specialty chemical suppliers offering this compound in research quantities. Market analysis indicates growing demand for such fine chemicals, driven by increased R&D investment in small molecule therapeutics and functional materials. Proper handling and storage recommendations typically include protection from moisture and maintenance at controlled temperatures to ensure long-term stability.

Current research directions for CAS 1111116-08-5 include exploring its potential in photocatalysis and asymmetric synthesis. The compound's ability to participate in hydrogen transfer reactions makes it particularly interesting for developing new catalytic systems. These investigations contribute to the broader field of sustainable chemical synthesis, a key focus area in contemporary chemistry research.

Quality control standards for 5-(3-chlorophenyl)-1H-pyridin-2-one have become more stringent, reflecting its increasing importance in research applications. Reputable suppliers now provide comprehensive analytical data, including chromatographic purity assessments and spectroscopic characterization, meeting the exacting requirements of modern pharmaceutical and materials science research. This emphasis on quality assurance supports reproducible research outcomes across different laboratories.

The future outlook for 5-(3-chlorophenyl)-1H-pyridin-2-one appears promising, with potential applications emerging in bioconjugation chemistry and molecular imaging. Its structural versatility allows for various chemical modifications, enabling researchers to tailor its properties for specific applications. As synthetic methodologies continue to advance, we can expect to see expanded use of this valuable heterocyclic building block in cutting-edge chemical research.